Hydroxide

• CAS No.: 14280-30-9
• Molecular Formula: HO-
• Molecular Weight: 17.007 g/mol
• IUPAC Name: hydroxide
• InChI: InChI=1S/H2O/h1H2/p-1
• InChI Key: XLYOFNOQVPJJNP-UHFFFAOYSA-M
• SMILES: [OH-]
• physical_description: Solid
• Synonyms: hydroxide; hydroxide ion; hydroxyl ion; OH-

Description

Hydroxide is a diatomic anion with the chemical formula OH⁻. It consists of one oxygen atom and one hydrogen atom held together by a single covalent bond, carrying a negative electric charge. This compound ions are crucial in various chemical processes and are commonly found in water, where they play a significant role in determining the pH of solutions. This compound compounds are typically strong bases and are widely used in both laboratory and industrial settings .

Preparation Methods

Synthetic Routes and Reaction Conditions: Hydroxide ions can be generated through several methods, including the self-ionization of water: [ 2H_2O \leftrightarrow H_3O^+ + OH^- ]

Industrial Production Methods: One of the most common industrial methods for producing this compound compounds, such as sodium this compound, is the chloralkali process. This involves the electrolysis of a brine solution (sodium chloride dissolved in water): [ 2NaCl + 2H_2O \rightarrow 2NaOH + Cl_2 + H_2 ]

Other methods include the Castner-Kellner process and the Nelson Diaphragm cell method .

Types of Reactions:

Neutralization: this compound ions react with acids to form water and a salt. [ HCl + NaOH \rightarrow NaCl + H_2O ]

Precipitation: this compound ions can react with metal cations to form insoluble hydroxides. [ Fe^{3+} + 3OH^- \rightarrow Fe(OH)_3 ]

Oxidation-Reduction: this compound ions can participate in redox reactions, acting as reducing agents.

Common Reagents and Conditions:

Acids: Hydrochloric acid, sulfuric acid.

Metal Salts: Iron(III) chloride, copper(II) sulfate.

Major Products:

Salts: Sodium chloride, potassium chloride.

Hydroxides: Iron(III) this compound, copper(II) this compound .

Scientific Research Applications

Hydroxide ions and their compounds have a wide range of applications in scientific research:

Chemistry: Used as strong bases in titrations and pH adjustments.

Biology: Employed in the preparation of buffer solutions.

Medicine: Sodium this compound is used in the production of pharmaceuticals and as a cleaning agent.

Industry: Utilized in the manufacture of soaps, paper, and textiles

Mechanism of Action

Hydroxide ions exert their effects primarily through their strong basicity. They can accept protons from acids, leading to the formation of water. In aqueous solutions, this compound ions are highly solvated, forming hydrogen bonds with water molecules. This property allows them to act as nucleophiles and catalysts in various chemical reactions .

Comparison with Similar Compounds

Potassium Hydroxide (KOH): Similar in properties to sodium this compound but used in different applications such as alkaline batteries.

Calcium this compound (Ca(OH)₂):

This compound ions and their compounds are indispensable in various fields, from industrial manufacturing to scientific research, due to their versatile chemical properties and reactivity.